Cas no 1566038-12-7 (2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine)
1566038-12-7 structure
Product Name:2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine
CAS No:1566038-12-7
MF:C13H17F2N
MW:225.277590513229
MDL:MFCD26934671
CID:4606555
PubChem ID:104688094
Update Time:2024-03-01
2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine Chemical and Physical Properties
Names and Identifiers
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- 2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine
- 2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine
-
- MDL: MFCD26934671
- Inchi: 1S/C13H17F2N/c1-13(7-2-8-16-13)9-10-3-5-11(6-4-10)12(14)15/h3-6,12,16H,2,7-9H2,1H3
- InChI Key: ABRJOBFRBRJDLK-UHFFFAOYSA-N
- SMILES: N1CCCC1(CC1=CC=C(C(F)F)C=C1)C
Computed Properties
- Exact Mass: 225.13290587g/mol
- Monoisotopic Mass: 225.13290587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12Ų
2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM417673-100mg |
2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine |
1566038-12-7 | 95%+ | 100mg |
$696 | 2023-01-01 | |
| Chemenu | CM417673-250mg |
2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine |
1566038-12-7 | 95%+ | 250mg |
$980 | 2023-01-01 | |
| Chemenu | CM417673-500mg |
2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine |
1566038-12-7 | 95%+ | 500mg |
$1532 | 2023-01-01 | |
| Chemenu | CM417673-1g |
2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine |
1566038-12-7 | 95%+ | 1g |
$1954 | 2023-01-01 | |
| Enamine | EN300-307033-0.05g |
2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine |
1566038-12-7 | 95% | 0.05g |
$341.0 | 2023-09-05 | |
| Enamine | EN300-307033-0.1g |
2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine |
1566038-12-7 | 95% | 0.1g |
$509.0 | 2023-09-05 | |
| Enamine | EN300-307033-0.25g |
2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine |
1566038-12-7 | 95% | 0.25g |
$728.0 | 2023-09-05 | |
| Enamine | EN300-307033-0.5g |
2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine |
1566038-12-7 | 95% | 0.5g |
$1148.0 | 2023-09-05 | |
| Enamine | EN300-307033-1.0g |
2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine |
1566038-12-7 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-307033-2.5g |
2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidine |
1566038-12-7 | 95% | 2.5g |
$2884.0 | 2023-09-05 |
2-{4-(difluoromethyl)phenylmethyl}-2-methylpyrrolidine Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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